Cas no 511511-02-7 (BENZENEMETHANOL, 5-BROMO-2,3,4-TRIFLUORO-)

• Product Name: BENZENEMETHANOL, 5-BROMO-2,3,4-TRIFLUORO-
• CAS No: 511511-02-7
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD12756768
• CID: 3378346
• PubChem ID: 12033663
• Update Time: 2025-04-21

BENZENEMETHANOL, 5-BROMO-2,3,4-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 5-BROMO-2,3,4-TRIFLUORO-
• (5-BROMO-2,3,4-TRIFLUOROPHENYL)METHANOL
• CID 12033663
• 5-Bromo-2,3,4-trifluorobenzyl alcohol
• 511511-02-7
• MFCD12756768
• CS-0192586
• 5-Bromo-2,3,4-trifluorobenzylalcohol
• AT21464

• MDL： MFCD12756768
• Inchi： 1S/C7H4BrF3O/c8-4-1-3(2-12)5(9)7(11)6(4)10/h1,12H,2H2
• InChI Key： PRMLCVWLYPTWAH-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(Br)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 239.93976Da
• Monoisotopic Mass: 239.93976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų